5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)-2-furamide

• IUPAC Name: 5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H15Cl2NO2/c1-11-4-3-5-12(2)18(11)22-19(23)17-9-8-16(24-17)14-7-6-13(20)10-15(14)21/h3-10H,1-2H3,(H,22,23)
• InChI Key: MKJITCFSXSHZNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H15Cl2NO2
• Molecular Weight: 360.2 g/mol

Description

5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)-2-furamide, also known as RWJ-67657, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of furan-based compounds and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)-2-furamide involves the inhibition of various enzymes and pathways that are involved in the development and progression of diseases. It has been shown to inhibit the activity of various kinases, which play a crucial role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)-2-furamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in various animal models. The compound has also been shown to improve glucose tolerance and insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)-2-furamide in lab experiments is its specificity towards various enzymes and pathways. This allows for a more targeted approach towards the development of potential therapeutics. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored during experiments.

Future Directions

There are various future directions that can be explored in the study of 5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)-2-furamide. One potential direction is the development of more potent analogs of the compound that can be used in the treatment of various diseases. Another direction is the exploration of the compound's potential use as a neuroprotective agent. Additionally, the compound's potential use in combination with other drugs can also be explored for its synergistic effects.

Synthesis Methods

The synthesis of 5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)-2-furamide involves the reaction of 2,4-dichlorophenyl isocyanate with 2,6-dimethylphenylamine in the presence of a base. This reaction results in the formation of the desired compound, which can be further purified using various techniques such as column chromatography.

Scientific Research Applications

5-(2,4-dichlorophenyl)-N-(2,6-dimethylphenyl)-2-furamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, diabetes, and inflammation. The compound has also been studied for its potential use as a neuroprotective agent.